Cas no 942921-54-2 (4-[4-bromo-1-(phenylsulfonyl)-1h-pyrrolo[2,3-b]pyridin-2-yl]-2-fl Uorobenzaldehyde)

• Product Name: 4-[4-bromo-1-(phenylsulfonyl)-1h-pyrrolo[2,3-b]pyridin-2-yl]-2-fl Uorobenzaldehyde
• CAS No: 942921-54-2
• MF: C₂₀H₁₂BrFN₂O₃S
• MW: 459.288286209106
• CID: 1983900
• PubChem ID: 73014047
• Update Time: 2025-04-21

4-[4-bromo-1-(phenylsulfonyl)-1h-pyrrolo[2,3-b]pyridin-2-yl]-2-fl Uorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-fl uorobenzaldehyde
• BRN 0730371
• 1-Piperazinecarboxylic acid, 4-((4-amino-6-(3,4-dihydro-2(1H)-isoquinolyl)-s-triazin-2-yl)methyl)-, ethyl ester
• LS-110821
• AC1L4IU4
• 4-[4-amino-6-(3,4-dihydro-1H-isoquinolin-2-yl)-[1,3,5]triazin-2-ylmethyl]-piperazine-1-carboxylic acid ethyl ester
• AF 74
• BENZALDEHYDE, 4-[4-BROMO-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDIN-2-YL]-2-FLUORO-
• SCHEMBL4313319
• 942921-54-2
• Benzaldehyde,4-[4-bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-fluoro-
• 4-[4-bromo-1-(phenylsulfonyl)-1h-pyrrolo[2,3-b]pyridin-2-yl]-2-fl Uorobenzaldehyde

• Inchi： 1S/C20H12BrFN2O3S/c21-17-8-9-23-20-16(17)11-19(13-6-7-14(12-25)18(22)10-13)24(20)28(26,27)15-4-2-1-3-5-15/h1-12H
• InChI Key： MOJDVYKUVNTYPY-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C=1C=C(C1C=CC(C=O)=C(C=1)F)N2S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 457.97360Da
• Monoisotopic Mass: 457.97360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 77.4Ų